Cas no 56722-06-6 (Ethyl (z)-3-(5-acetyl-7,8-dimethoxy-4h-pyrrolo[1,2-a]quinoxalin-1-yl)-2-cyanoprop-2-enoate)

• Product name: Ethyl (z)-3-(5-acetyl-7,8-dimethoxy-4h-pyrrolo[1,2-a]quinoxalin-1-yl)-2-cyanoprop-2-enoate
• CAS No: 56722-06-6
• MF: C₂₁H₂₁N₃O₅
• MW: 395.408545255661
• CID: 945861
• PubChem ID: 6179570

Ethyl (z)-3-(5-acetyl-7,8-dimethoxy-4h-pyrrolo[1,2-a]quinoxalin-1-yl)-2-cyanoprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl (z)-3-(5-acetyl-7,8-dimethoxy-4h-pyrrolo[1,2-a]quinoxalin-1-yl)-2-cyanoprop-2-enoate
• NSC209512
• 56722-06-6
• DTXSID90422171
• NSC-209512

• Inchi： InChI=1S/C21H21N3O5/c1-5-29-21(26)14(11-22)8-15-6-7-16-12-23(13(2)25)17-9-19(27-3)20(28-4)10-18(17)24(15)16/h6-10H,5,12H2,1-4H3/b14-8-
• InChI Key： IUFPCAAVYVXFRS-ZSOIEALJSA-N
• SMILES： CCOC(=O)C(=CC1=CC=C2N1C3=CC(=C(C=C3N(C2)C(=O)C)OC)OC)C#N

Computed Properties

• Exact Mass: 395.14823
• Monoisotopic Mass: 395.148121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 93.8
• XLogP3: 1.8

Experimental Properties

• Density: 1.25
• Boiling Point: 687.3°C at 760 mmHg
• Flash Point: 369.5°C
• Refractive Index: 1.594
• PSA: 93.79
• LogP: 2.89608